- Simple syntheses of analogs of a wasabi phytoalexin, Heterocycles, 2001, 55(12), 2361-2368
Cas no 305382-02-9 (1-hydroxy-5-nitro-1H-Indole)
1-hydroxy-5-nitro-1H-Indole structure
Product Name:1-hydroxy-5-nitro-1H-Indole
CAS No:305382-02-9
MF:C8H6N2O3
MW:178.14484167099
CID:1110582
PubChem ID:15538675
Update Time:2025-04-20
1-hydroxy-5-nitro-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 1-hydroxy-5-nitro-1H-Indole
- 1-hydroxy-5-nitroindole
- 1H-Indole, 1-hydroxy-5-nitro-
- 5-Nitro-1H-indol-1-ol
- 305382-02-9
- DTXSID60573841
-
- Inchi: 1S/C8H6N2O3/c11-9-4-3-6-5-7(10(12)13)1-2-8(6)9/h1-5,11H
- InChI Key: JNHQSLYWVKJLAX-UHFFFAOYSA-N
- SMILES: ON1C=CC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 178.03784206g/mol
- Monoisotopic Mass: 178.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71Ų
1-hydroxy-5-nitro-1H-Indole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
Reference
1-hydroxy-5-nitro-1H-Indole Raw materials
1-hydroxy-5-nitro-1H-Indole Preparation Products
1-hydroxy-5-nitro-1H-Indole Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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